Bis(2-ethylhexyl)phosphinic acid
Overview
Description
Bis(2-ethylhexyl)phosphinic acid, also known as HDEHP or HDEHPA, is an organophosphorus compound . It is generally used as a lubricant additive, antiwear additive, and surfactant . It is also used in the extraction of metals .
Synthesis Analysis
Bis(2-ethylhexyl)phosphinic acid can be produced by chlorinating bis(2-ethylhexyl) phosphonate to give the phosphate diester chloride, followed by hydrolysis, or by saponification of tris(2-ethylhexyl) phosphate .Molecular Structure Analysis
The linear formula of Bis(2-ethylhexyl)phosphinic acid is [CH3(CH2)3CH(C2H5)CH2O]2P(O)OH . Its molecular weight is 322.42 .Chemical Reactions Analysis
Bis(2-ethylhexyl)phosphinic acid is involved in the solvent extraction of uranium salts and rare earth metals . Iron (II) ions are extracted after the reduction of Iron (III) ions .Physical And Chemical Properties Analysis
Bis(2-ethylhexyl)phosphinic acid has a density of 0.965 g/mL at 25 °C . It is soluble in ethanol . Its refractive index is 1.443 . The boiling point is 48 °C at 16 mmHg , and the melting point is -60 °C .Scientific Research Applications
Separation of Rare Earth Elements
Bis(2-ethylhexyl)phosphinic acid is used in the separation process for rare earth elements such as Pr/Nd and Y/Er . The extraction equilibrium formulations for these elements are established and extraction constants are determined . The separation is enhanced at high pH region, that is, at high loadings . Scrubbing is also effective for separation .
Solvent Extraction
This compound is used in solvent extraction . It forms MR3(RH)3 at low loading, and then the larger aggregated species, ( MR3) 2 ( RH) 4, appears with increasing loading ratio .
Mixer-Settler Cascade
In the field of chemical engineering, Bis(2-ethylhexyl)phosphinic acid is used in the simulation of Pr/Nd separation by continuous counter-current mixer-settler cascades . The separation is enhanced by employing appropriate pH control and scrubbing treatment .
Lubricant Additive
Bis(2-ethylhexyl)phosphinic acid is used as a lubricant additive . It helps in reducing friction and wear in mechanical systems.
Corrosion Inhibitor
This compound is used as a corrosion inhibitor . It helps in preventing the corrosion of metals, thus extending the life of the material.
Metal Extractant
Bis(2-ethylhexyl)phosphinic acid is used as a metal extractant . It is involved in the solvent extraction of uranium salts and rare earth metals . Iron (II) ions are extracted after reduction of Iron (III) ions .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
bis(2-ethylhexyl)phosphinic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H35O2P/c1-5-9-11-15(7-3)13-19(17,18)14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZIUWSQALWALJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CP(=O)(CC(CC)CCCC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H35O2P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.42 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(2-ethylhexyl)phosphinic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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